Cas no 831-83-4 (2-[(1-Butyl-2-propynyl)oxy]tetrahydro-2H-pyran)

• Product Name: 2-[(1-Butyl-2-propynyl)oxy]tetrahydro-2H-pyran
• CAS No: 831-83-4
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 1808500
• PubChem ID: 558910
• Update Time: 2025-04-21

2-[(1-Butyl-2-propynyl)oxy]tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 2-[(1-Butyl-2-propynyl)oxy]tetrahydro-2H-pyran
• 2-hept-1-yn-3-yloxyoxane
• 2-[(1-Butyl-2-propynyl)oxy]tetrahydro-2H-pyran #
• DTXSID40339806
• 831-83-4
• Pyran, 2-[(1-butyl-2-propynyl)oxy]tetrahydro-
• ZPCUPHJZZXLEGH-UHFFFAOYSA-N
• 2H-Pyran, 2-[(1-butyl-2-propynyl)oxy]tetrahydro-

• Inchi： 1S/C12H20O2/c1-3-5-8-11(4-2)14-12-9-6-7-10-13-12/h2,11-12H,3,5-10H2,1H3
• InChI Key： ZPCUPHJZZXLEGH-UHFFFAOYSA-N
• SMILES： O1CCCCC1OC(C#C)CCCC

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų